7-(3-Bromobenzyl)-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Bromobenzyl)-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
313470-68-7
VCID:
VC0415554
InChI:
InChI=1S/C18H21BrN4O2S/c1-11(2)7-8-26-18-20-15-14(16(24)21-17(25)22(15)3)23(18)10-12-5-4-6-13(19)9-12/h4-6,9,11H,7-8,10H2,1-3H3,(H,21,24,25)
SMILES:
CC(C)CCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
Molecular Formula:
C18H21BrN4O2S
Molecular Weight:
437.4g/mol
7-(3-Bromobenzyl)-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 313470-68-7
Main Products
VCID: VC0415554
Molecular Formula: C18H21BrN4O2S
Molecular Weight: 437.4g/mol
| CAS No. | 313470-68-7 |
|---|---|
| Product Name | 7-(3-Bromobenzyl)-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H21BrN4O2S |
| Molecular Weight | 437.4g/mol |
| IUPAC Name | 7-[(3-bromophenyl)methyl]-3-methyl-8-(3-methylbutylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C18H21BrN4O2S/c1-11(2)7-8-26-18-20-15-14(16(24)21-17(25)22(15)3)23(18)10-12-5-4-6-13(19)9-12/h4-6,9,11H,7-8,10H2,1-3H3,(H,21,24,25) |
| Standard InChIKey | VTMFJPSSWIOTJV-UHFFFAOYSA-N |
| SMILES | CC(C)CCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| Canonical SMILES | CC(C)CCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| PubChem Compound | 985648 |
| Last Modified | Nov 11 2021 |
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